4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 2-phenoxypropanoate

• IUPAC Name: [4-oxo-6-(pyrimidin-2-ylsulfanylmethyl)pyran-3-yl] 2-phenoxypropanoate
• InChI: InChI=1S/C19H16N2O5S/c1-13(25-14-6-3-2-4-7-14)18(23)26-17-11-24-15(10-16(17)22)12-27-19-20-8-5-9-21-19/h2-11,13H,12H2,1H3
• InChI Key: BUTKFWWYSVJZCO-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC1=COC(=CC1=O)CSC2=NC=CC=N2)OC3=CC=CC=C3
• Molecular Formula: C19H16N2O5S
• Molecular Weight: 384.4 g/mol

Description

4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 2-phenoxypropanoate is a chemical compound that has gained significant attention in scientific research. This compound is known for its potential therapeutic applications and has been studied extensively for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.

Scientific Research Applications

Synthesis and Biological Applications

• Insecticidal and Antibacterial Potential : The compound has been synthesized using microwave irradiative cyclocondensation and evaluated for its potential in insecticidal and antimicrobial activities. This research highlights its relevance in pest control and combating bacterial infections (Deohate & Palaspagar, 2020).

• Antifungal Activities : Another study focused on the synthesis of related pyrazolo[1,5-a]pyrimidines derivatives, demonstrating their effective antifungal abilities against various phytopathogenic fungi, suggesting potential agricultural applications (Zhang et al., 2016).

• Cognitive Disorders : The compound has also been a part of studies exploring its use in treating cognitive disorders. One such derivative, identified as PF-04447943, has shown promise as a selective brain penetrant PDE9A inhibitor, advancing to clinical trials (Verhoest et al., 2012).

Chemical Synthesis and Characterization

• Synthesis of Pyranone Derivatives : Research involving the synthesis and characterization of 2H-pyrano[3,2-g]quinolin-2-ones containing a pyrimidinone moiety, and their anticoagulant activity, suggests potential medicinal applications, especially in blood coagulation management (Potapov et al., 2021).

• Herbicidal Activity : The compound's derivatives have been synthesized and assessed for herbicidal activity, indicating its potential use in agriculture (Liu, Wang & Liu, 2007).

Structural and Stability Studies

• Formation and Stability of Complexes : Research focusing on the formation and stability of complexes with phenols provides insight into its chemical behavior and potential for forming stable complexes, useful in various chemical processes (Erkin et al., 2017).

Anticancer and Antimicrobial Applications

• Anticancer and Antifungal Pharmacophores : Studies on pyrazole derivatives of this compound have identified antitumor, antifungal, and antibacterial pharmacophore sites, further expanding its potential in medical applications (Titi et al., 2020).